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Compound of Interest

Compound Name: Lumisterol-d5

Cat. No.: B15144091

Application Notes & Protocols

Topic: Lumisterol-d5 in High-Throughput Analysis of Vitamin D in Serum

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of vitamin D and its metabolites in serum is crucial for assessing
vitamin D status and its association with various health and disease states. High-throughput
analysis, predominantly utilizing liquid chromatography-tandem mass spectrometry (LC-
MS/MS), has become the gold standard for its specificity and sensitivity.[1][2] A key component
of robust LC-MS/MS assays is the use of a stable isotope-labeled internal standard (SIL-1S) to
correct for variability during sample preparation and analysis.[3][4][5]

Lumisterol, a photoisomer of vitamin D, shares structural similarities with vitamin D and its
metabolites.[6] A deuterated version, Lumisterol-d5, serves as an ideal internal standard for
the high-throughput analysis of vitamin D in serum. Its use ensures accurate and precise
guantification by compensating for matrix effects and variations in extraction recovery and
instrument response. These application notes provide a detailed protocol for the use of
Lumisterol-d5 in a high-throughput LC-MS/MS workflow for the simultaneous measurement of
key vitamin D metabolites in human serum.

Signaling Pathway: Vitamin D Metabolism
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The metabolism of vitamin D is a multi-step process involving hydroxylation in the liver and
kidneys to form active and inactive metabolites. Understanding this pathway is essential for
interpreting the quantitative results of vitamin D analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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